Cas no 1804932-20-4 (Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate)

• Product Name: Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate
• CAS No: 1804932-20-4
• MF: C₁₂H₁₃F₅N₂O₃
• MW: 328.235240697861
• CID: 4845052
• Update Time: 2025-05-21

Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate

• Inchi： 1S/C12H13F5N2O3/c1-2-21-8(20)3-6-5-19-9(11(13)14)10(7(6)4-18)22-12(15,16)17/h5,11H,2-4,18H2,1H3
• InChI Key： ADKBSUVPABTXSX-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(CN)C(=CN=1)CC(=O)OCC)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 1.7
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate

Exploring the Versatile Applications of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804932-20-4)

In the dynamic world of chemical innovation, Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate (CAS No. 1804932-20-4) has emerged as a compound of significant interest. This pyridine derivative, characterized by its unique trifluoromethoxy and difluoromethyl substituents, is gaining attention in pharmaceutical and agrochemical research. The presence of both amino and ester functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

The compound's molecular structure, featuring a pyridine core with strategically placed fluorinated groups, contributes to its remarkable stability and reactivity profile. Researchers are particularly interested in how these fluorinated moieties influence the compound's electronic properties and potential biological activity. Recent studies suggest that such fluorinated pyridine derivatives may offer improved metabolic stability compared to their non-fluorinated counterparts, making them valuable in drug discovery programs.

One of the most exciting applications of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate lies in its potential as a building block for novel pharmaceutical compounds. The pharmaceutical industry is actively exploring fluorinated pyridines as potential candidates for treating various conditions, particularly in the development of central nervous system (CNS) drugs. The compound's ability to cross the blood-brain barrier, combined with its metabolic stability, makes it an attractive scaffold for neurologically active molecules.

Beyond pharmaceuticals, this compound shows promise in agrochemical research. The incorporation of fluorine atoms often enhances the biological activity of pesticides and herbicides while potentially reducing environmental persistence. Researchers are investigating whether derivatives of CAS 1804932-20-4 could lead to more effective crop protection agents with improved safety profiles, addressing current concerns about sustainable agriculture and reduced environmental impact.

The synthesis and characterization of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate present interesting challenges for synthetic chemists. The introduction of multiple fluorinated groups requires specialized fluorination techniques and careful control of reaction conditions. Recent advances in fluorination methodologies have made the production of such compounds more accessible, opening new possibilities for their application in various fields.

From a material science perspective, fluorinated pyridine derivatives like this compound are being explored for their potential in electronic materials. The strong electron-withdrawing nature of the trifluoromethoxy group, combined with the electronic effects of the difluoromethyl substituent, creates interesting possibilities for designing organic semiconductors or other functional materials. This aligns well with current industry trends toward developing more efficient organic electronic devices.

The market potential for CAS 1804932-20-4 is growing as more applications are discovered. Pharmaceutical and agrochemical companies are increasingly seeking specialized fluorinated building blocks to enhance their product pipelines. The compound's unique combination of functional groups makes it particularly valuable for structure-activity relationship studies, where subtle modifications can lead to significant changes in biological activity.

Quality control and analytical characterization of Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate require sophisticated techniques. Modern analytical methods such as high-resolution mass spectrometry and advanced NMR techniques are essential for verifying the compound's purity and structure. These quality assurance measures are critical for researchers who rely on consistent, high-quality materials for their investigations.

Environmental and safety considerations for handling CAS 1804932-20-4 follow standard laboratory protocols for fluorinated organic compounds. While not classified as highly hazardous, proper handling procedures should be observed, including the use of appropriate personal protective equipment. The compound's stability under normal conditions makes it relatively straightforward to work with in research settings.

Looking to the future, Ethyl 4-(aminomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-5-acetate represents an excellent example of how strategic molecular design can create compounds with diverse potential applications. As research continues, we can expect to see new uses emerge for this versatile chemical building block, particularly in areas where the unique properties of fluorinated heterocycles offer advantages over conventional structures.

The scientific community continues to explore the boundaries of what's possible with fluorinated pyridine derivatives like CAS 1804932-20-4. With each new discovery, our understanding of structure-activity relationships grows, potentially leading to breakthroughs in multiple fields. This compound serves as a testament to the importance of fundamental chemical research in driving innovation across industries.